Cas no 853234-57-8 (2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione)

• Product Name: 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
• CAS No: 853234-57-8
• MF: C₂₀H₈Br₂O₂
• MW: 440.084323883057
• MDL: MFCD22571712
• CID: 582964
• PubChem ID: 253662482
• Update Time: 2025-06-18

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Chemical and Physical Properties

Names and Identifiers

• Indeno[1,2-b]fluorene-6,12-dione, 2,8-dibromo-
• 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
• 2,8-dibromo-Indeno[1,2-b]fluorene-6,12-dione
• 3,9-dibromo-indenofluorenedione
• Indeno[1,2-b]fluorene-6,12-dione,2,8-dibromo
• D4573
• 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione (ACI)
• T71397
• SCHEMBL1685385
• SB66430
• MFCD22571712
• DB-364439
• 853234-57-8
• 2,8-dibromo-6H,12H-indeno[1,2-b]fluorene-6,12-dione
• DTXSID80479174
• CS-0155773
• AKOS027253024
• AS-65835
• SY056080

• MDL： MFCD22571712
• Inchi： 1S/C20H8Br2O2/c21-9-1-3-11-13-7-18-14(8-17(13)19(23)15(11)5-9)12-4-2-10(22)6-16(12)20(18)24/h1-8H
• InChI Key： PFFSYBJLQOJRQU-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC3=C(C=2)C2C(=CC(=CC=2)Br)C3=O)C2C1=CC(=CC=2)Br

Computed Properties

• Exact Mass: 437.88900
• Monoisotopic Mass: 437.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 5.6

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 634.0±55.0 °C at 760 mmHg
• Flash Point: 209.1±18.1 °C
• PSA: 34.14000
• LogP: 5.42040
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione

Introduction to 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione (CAS No. 853234-57-8)

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione (CAS No. 853234-57-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science and medicinal chemistry. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is characterized by its intricate molecular framework, which includes a dibromoindeno[1,2-b]fluorene core with two ketone groups at the 6 and 12 positions.

The synthesis of 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione typically involves multi-step reactions, starting from readily available starting materials. The key steps often include bromination reactions to introduce the bromine substituents and subsequent oxidative processes to form the ketone functionalities. The synthetic route is carefully optimized to ensure high yields and purity, making it a viable candidate for both academic research and industrial applications.

In the realm of materials science, 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione has shown promise as a building block for the development of advanced functional materials. Its rigid and planar structure makes it an excellent candidate for use in organic electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Recent studies have demonstrated that this compound can enhance the charge transport properties and stability of these devices, contributing to improved performance and longer operational lifetimes.

Beyond its applications in materials science, 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione has also been explored for its potential medicinal properties. Research in this area has focused on its ability to modulate biological pathways and interact with specific protein targets. For instance, studies have shown that this compound can exhibit anti-inflammatory and anti-cancer activities by interfering with key signaling pathways involved in disease progression. These findings have sparked interest in further investigating its therapeutic potential for the treatment of various diseases.

The structural complexity of 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione also makes it a valuable tool for probing fundamental chemical and biological processes. Its unique electronic properties and ability to form stable complexes with metal ions have led to its use in supramolecular chemistry and coordination chemistry. Researchers have utilized this compound to design novel supramolecular assemblies with tunable properties, opening up new avenues for the development of smart materials and sensors.

In addition to its practical applications, the study of 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione has contributed significantly to our understanding of molecular recognition and self-assembly processes. The compound's ability to form well-defined supramolecular structures through non-covalent interactions such as hydrogen bonding and π-π stacking has provided insights into the principles governing these phenomena. This knowledge is crucial for the rational design of new materials with tailored functionalities.

The environmental impact of compounds like 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione is another important consideration. While PAHs are known for their potential environmental toxicity, recent research has focused on developing strategies to minimize their ecological footprint. This includes optimizing synthetic routes to reduce waste generation and exploring biodegradable alternatives that maintain the desired functional properties without compromising environmental safety.

In conclusion, 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione (CAS No. 853234-57-8) is a multifaceted compound with a wide range of applications in materials science and medicinal chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific disciplines.